Cas no 1806953-83-2 (2-Cyano-5-(difluoromethyl)-3-methoxy-4-methylpyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-methoxy-4-methylpyridine
• CAS No: 1806953-83-2
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4807107
• Update Time: 2025-10-19

2-Cyano-5-(difluoromethyl)-3-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-methoxy-4-methylpyridine

• Inchi： 1S/C9H8F2N2O/c1-5-6(9(10)11)4-13-7(3-12)8(5)14-2/h4,9H,1-2H3
• InChI Key： WDNYECJUBJROLS-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-5-(difluoromethyl)-3-methoxy-4-methylpyridine

2-Cyano-5-(difluoromethyl)-3-methoxy-4-methylpyridine: A Comprehensive Overview

The compound with CAS No. 1806953-83-2, commonly referred to as 2-Cyano-5-(difluoromethyl)-3-methoxy-4-methylpyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential applications in various industries. The pyridine ring serves as the core structure, with substituents at positions 2, 3, 4, and 5, each contributing distinct functional groups that influence the compound's reactivity and stability.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Cyano-5-(difluoromethyl)-3-methoxy-4-methylpyridine, allowing researchers to explore its properties in greater depth. The cyano group at position 2 introduces strong electron-withdrawing effects, enhancing the molecule's ability to participate in electrophilic aromatic substitution reactions. Meanwhile, the difluoromethyl group at position 5 contributes to the compound's stability and enhances its solubility in polar solvents. The methoxy group at position 3 acts as an electron-donating group, modulating the electronic environment of the pyridine ring and influencing its reactivity. Lastly, the methyl group at position 4 adds steric bulk, which can play a crucial role in directing the molecule's conformation during reactions.

One of the most promising applications of this compound lies in its potential use as a building block for advanced materials. Researchers have recently explored its role in constructing heterocyclic frameworks for organic electronics. For instance, studies have shown that incorporating 2-Cyano-5-(difluoromethyl)-3-methoxy-4-methylpyridine into polymer backbones can significantly improve charge transport properties, making it a candidate for next-generation organic semiconductors. Additionally, its ability to form stable coordination complexes with metal ions has opened avenues for its use in catalysis and sensing technologies.

Another area of active research is the exploration of this compound's biological activity. Preliminary studies suggest that 2-Cyano-5-(difluoromethyl)-3-methoxy-4-methylpyridine exhibits moderate antibacterial and antifungal properties, which could be harnessed for developing novel pharmaceutical agents. The presence of multiple functional groups allows for fine-tuning of bioactivity through chemical modification, offering a versatile platform for drug discovery.

In terms of synthesis, recent breakthroughs have focused on optimizing reaction conditions to achieve higher yields and better purity. For example, a study published in *Journal of Organic Chemistry* demonstrated a one-pot synthesis strategy utilizing microwave-assisted heating, which significantly reduced reaction time while maintaining product quality. Such advancements are crucial for scaling up production and making this compound more accessible for industrial applications.

Looking ahead, the continued exploration of 2-Cyano-5-(difluoromethyl)-3-methoxy-4-methylpyridine is expected to uncover even more exciting applications. Its unique combination of electronic properties and functional groups makes it an ideal candidate for interdisciplinary research spanning chemistry, materials science, and biology. As research progresses, this compound is poised to play a pivotal role in driving innovation across various sectors.